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Introduction
Lepirudin is a recombinant hirudin, a potent and highly specific direct inhibitor of thrombin.[1]

Originally derived from the medicinal leech Hirudo medicinalis, lepirudin binds irreversibly to

both free and clot-bound thrombin, effectively blocking its procoagulant activities in the

coagulation cascade.[1] This mode of action is independent of antithrombin III. Lepirudin was

historically used as an anticoagulant in patients with heparin-induced thrombocytopenia (HIT).

[1] However, it is important to note that the production of lepirudin (Refludan) was

discontinued in 2012. Despite this, existing stocks may still be in use in research settings, and

the principles of its in vitro evaluation remain relevant for the study of direct thrombin inhibitors.

These application notes provide detailed protocols for the in vitro assessment of the

anticoagulant effects of lepirudin using standard coagulation assays: Activated Partial

Thromboplastin Time (aPTT), Prothrombin Time (PT), and Thrombin Time (TT). Additionally,

the Ecarin Clotting Time (ECT), a more specific assay for direct thrombin inhibitors, is

described.

Mechanism of Action
Lepirudin forms a stable, non-covalent 1:1 stoichiometric complex with thrombin, inhibiting its

enzymatic activity.[1] Thrombin is a critical serine protease that catalyzes the conversion of
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fibrinogen to fibrin, a key step in the formation of a blood clot. By inhibiting thrombin, lepirudin
effectively prevents the formation of a stable fibrin clot.

Coagulation Cascade and Lepirudin's Point of Inhibition
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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